Cas no 678185-92-7 (3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride)
3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride
-
- Inchi: 1S/C15H14Cl2N2O4S/c1-2-23-14-8-7-12(24(17,21)22)9-13(14)19-15(20)18-11-5-3-10(16)4-6-11/h3-9H,2H2,1H3,(H2,18,19,20)
- InChI Key: WVVZHHIJLVZEIV-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=C(C=1)NC(NC1C=CC(=CC=1)Cl)=O)OCC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 518
- XLogP3: 3.5
- Topological Polar Surface Area: 92.9
3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014977-250mg |
3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride |
678185-92-7 | 250mg |
£152.00 | 2022-03-01 | ||
| Fluorochem | 014977-1g |
3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride |
678185-92-7 | 1g |
£320.00 | 2022-03-01 | ||
| Fluorochem | 014977-2g |
3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride |
678185-92-7 | 2g |
£598.00 | 2022-03-01 |
3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride
Professional Introduction to Compound with CAS No 678185-92-7 and Product Name: 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride
The compound in question, identified by the CAS No 678185-92-7, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly the presence of a chlorophenyl group and an ethoxybenzenesulfonyl chloride moiety, contribute to its distinctive chemical properties and potential therapeutic applications.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel sulfonamide derivatives due to their versatile biological activities. The sulfonyl chloride functional group in this compound is particularly noteworthy, as it serves as a key pharmacophore in many drug candidates. This group is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in drug design. The ureido linkage further adds to the complexity of this molecule, providing a scaffold that can interact with biological targets in multiple ways.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Researchers have been exploring its efficacy in targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have indicated that derivatives of 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. These findings are particularly exciting given the growing interest in precision medicine and targeted therapy approaches.
The 4-ethoxybenzene moiety in the molecular structure also plays a crucial role in determining the pharmacokinetic properties of the compound. Ethoxy groups are frequently incorporated into drug molecules to improve solubility and bioavailability, which are essential for effective drug delivery. Additionally, the presence of a chlorophenyl group suggests potential interactions with aromatic hydrophobic pockets in biological targets, further enhancing binding affinity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including those involved in metabolic disorders and neurological diseases. These virtual screening approaches have significantly accelerated the process of identifying promising drug candidates, reducing the time and cost associated with traditional high-throughput screening methods.
In vitro experiments have further validated the potential of this compound. Preliminary studies have demonstrated that derivatives of 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride exhibit significant inhibitory activity against various enzymatic targets. For example, one study reported that certain analogs of this compound displayed potent inhibitory effects on an enzyme implicated in cancer cell proliferation. These results are particularly encouraging given the urgent need for new therapeutic agents to combat cancer.
The synthesis of 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Researchers have developed efficient multi-step synthetic routes that involve key transformations such as sulfonylation and ureidation reactions. These synthetic strategies not only facilitate the production of this compound but also provide valuable insights into its structural architecture.
The role of this compound in medicinal chemistry extends beyond its potential as an inhibitor. It serves as a valuable building block for designing novel drug candidates with improved pharmacological profiles. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This modular approach to drug design has been instrumental in developing next-generation therapeutics.
The future prospects for 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of biological pathways continues to grow, so does the potential for this compound to play a significant role in drug development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality.
In conclusion, 3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride (CAS No 678185-92-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As advancements continue to be made in computational chemistry and synthetic methodologies, we can expect to see more innovative applications emerge from this field.
678185-92-7 (3-[3-(4-Chlorophenyl)ureido]-4-ethoxybenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)